1-{2-Hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}-3-(2-methylphenyl)urea

• IUPAC Name: 1-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C20H20N2O2S/c1-14-4-2-3-5-18(14)22-20(24)21-12-19(23)16-8-6-15(7-9-16)17-10-11-25-13-17/h2-11,13,19,23H,12H2,1H3,(H2,21,22,24)
• InChI Key: DCDWXHJASCXMGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

Thiophene is a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. Urea, on the other hand, is an organic compound with the formula (NH2)2CO. It plays an important role in many biological processes, including the metabolic breakdown of proteins.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom. Urea has a planar structure due to its four atoms connected by two double bonds, forming a nitrogen-carbon-nitrogen backbone.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene and its derivatives show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Mechanism of Action

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The development of new drugs using these compounds is a promising area of research.